Cas no 139614-48-5 (Tetrasiloxane, 3,5-dihexyl-1,1,1,3,5,7,7,7-octamethyl-)

• Product Name: Tetrasiloxane, 3,5-dihexyl-1,1,1,3,5,7,7,7-octamethyl-
• CAS No: 139614-48-5
• MF: C₂₀H₅₀O₃Si₄
• MW: 450.95121049881
• CID: 1276268
• PubChem ID: 71342972
• Update Time: 2025-04-20

Tetrasiloxane, 3,5-dihexyl-1,1,1,3,5,7,7,7-octamethyl- Chemical and Physical Properties

Names and Identifiers

• Tetrasiloxane, 3,5-dihexyl-1,1,1,3,5,7,7,7-octamethyl-
• hexyl-(hexyl-methyl-trimethylsilyloxysilyl)oxy-methyl-trimethylsilyloxysilane
• 3,5-Dihexyl-1,1,1,3,5,7,7,7-octamethyltetrasiloxane
• 139614-48-5
• DTXSID50769650

• Inchi： 1S/C20H50O3Si4/c1-11-13-15-17-19-26(9,21-24(3,4)5)23-27(10,22-25(6,7)8)20-18-16-14-12-2/h11-20H2,1-10H3
• InChI Key： ZAHAJGWVEYXVQM-UHFFFAOYSA-N
• SMILES： [Si](C)(CCCCCC)(O[Si](C)(C)C)O[Si](C)(CCCCCC)O[Si](C)(C)C

Computed Properties

• Exact Mass: 450.2838
• Monoisotopic Mass: 450.28370159g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 27
• Rotatable Bond Count: 16
• Complexity: 360
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 27.7Ų

Experimental Properties

• PSA: 27.69
• LogP: 8.01060